3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C12H9F3N4S
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 3-ethyl-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H9F3N4S/c1-2-9-16-17-11-19(9)18-10(20-11)7-4-3-5-8(6-7)12(13,14)15/h3-6H,2H2,1H3
• InChI Key: HOUROSKOZQFGSC-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)C(F)(F)F

Description

3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and division, ultimately leading to cell death.
Biochemical and Physiological Effects:
3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. Additionally, this compound has also been found to exhibit anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to exhibit significant cytotoxicity against cancer cells. Additionally, this compound has also been found to exhibit potential antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using this compound in lab experiments is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research involving 3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new anticancer drugs based on this compound. Additionally, further studies are needed to determine the safety and efficacy of this compound for use as an antibiotic or anti-inflammatory agent. Furthermore, the mechanism of action of this compound needs to be further elucidated to better understand its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a multistep process involving the reaction of 3-(trifluoromethyl)aniline with ethyl bromoacetate, followed by the reaction with thiosemicarbazide and sodium hydroxide. The resulting product is then subjected to cyclization to form the desired compound.

Scientific Research Applications

3-Ethyl-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in drug discovery and development. This compound has been found to exhibit significant cytotoxicity against various cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, this compound has also been found to exhibit potential antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.